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Introduction

Faldaprevir (formerly Bl 201335) is a potent, second-generation, once-daily inhibitor of the
hepatitis C virus (HCV) NS3/4A protease.[1][2][3] The NS3/4A protease is a crucial enzyme in
the HCV life cycle, responsible for cleaving the viral polyprotein into mature, functional proteins
essential for viral replication.[4][5] By inhibiting this protease, Faldaprevir blocks viral
maturation and propagation.[1][6] Although its clinical development was discontinued due to the
rapid evolution of even more effective HCV treatments, the extensive research conducted on
Faldaprevir in combination therapies provides valuable insights for the continued development
of antiviral agents.[1][6] Combination therapy is a cornerstone of modern antiviral strategies,
aiming to increase efficacy, shorten treatment duration, and overcome drug resistance.[7][8]

These application notes provide a summary of Faldaprevir's use in drug combination studies
and detailed protocols for in vitro experiments to assess the synergistic, additive, or
antagonistic effects of Faldaprevir with other antiviral compounds.

Mechanism of Action: HCV NS3/4A Protease
Inhibition
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Faldaprevir is a peptidomimetic inhibitor that non-covalently binds to the active site of the HCV
NS3/4A protease.[2] This binding event blocks the cleavage of the HCV polyprotein, a critical
step for the formation of functional viral enzymes and structural proteins.[4][5] The inhibition of
this process ultimately suppresses viral replication.[4]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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